Cas no 1355178-82-3 (1-(6-Pyrrolidin-1-yl-pyridin-3-yl)-ethanol)

• Product Name: 1-(6-Pyrrolidin-1-yl-pyridin-3-yl)-ethanol
• CAS No: 1355178-82-3
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5208463
• Update Time: 2025-06-08

1-(6-Pyrrolidin-1-yl-pyridin-3-yl)-ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(6-Pyrrolidin-1-yl-pyridin-3-yl)-ethanol

• Inchi： 1S/C11H16N2O/c1-9(14)10-4-5-11(12-8-10)13-6-2-3-7-13/h4-5,8-9,14H,2-3,6-7H2,1H3
• InChI Key： FXSXASZUVJEJEK-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=C(N2CCCC2)N=C1)C

Computed Properties

• Exact Mass: 192.126
• Monoisotopic Mass: 192.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(6-Pyrrolidin-1-yl-pyridin-3-yl)-ethanol

1-(6-Pyrrolidin-1-yl-pyridin-3-yl)-ethanol (CAS No. 1355178-82-3): A Comprehensive Overview

1-(6-Pyrrolidin-1-yl-pyridin-3-yl)-ethanol (CAS No. 1355178-82-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-(1-Hydroxyethyl)-N-pyrrolidinylpyridine, is characterized by its unique structure, which combines a pyridine ring with a pyrrolidine moiety and a hydroxyethyl group. This combination of functional groups imparts a range of biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of 1-(6-Pyrrolidin-1-yl-pyridin-3-yl)-ethanol is defined by its molecular formula, C₁₂H₁₇N₂O, and its molecular weight of 203.27 g/mol. The compound's structural features contribute to its solubility properties and its ability to interact with biological targets. The presence of the hydroxyl group allows for potential hydrogen bonding interactions, while the pyrrolidine ring provides flexibility and conformational stability.

In recent years, 1-(6-Pyrrolidin-1-yl-pyridin-3-yl)-ethanol has been the subject of numerous studies aimed at elucidating its pharmacological properties. One of the key areas of interest is its potential as an analgesic agent. Research has shown that this compound exhibits significant analgesic effects in animal models, suggesting its potential for pain management. The mechanism of action is believed to involve the modulation of nociceptive pathways, although further studies are needed to fully understand the underlying mechanisms.

Beyond its analgesic properties, 1-(6-Pyrrolidin-1-yl-pyridin-3-yl)-ethanol has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that 1-(6-Pyrrolidin-1-yl-pyridin-3-yl)-ethanol may have therapeutic potential in inflammatory diseases such as arthritis and inflammatory bowel disease.

The neuroprotective properties of 1-(6-Pyrrolidin-1-yl-pyridin-3-yl)-ethanol have also been explored. Preclinical studies have shown that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are thought to be mediated through the activation of antioxidant pathways and the inhibition of pro-apoptotic signaling cascades.

In addition to its therapeutic applications, 1-(6-Pyrrolidin-1-yl-pyridin-3-yl)-ethanol has been used as a building block in the synthesis of more complex molecules. Its versatile structure allows for the introduction of various functional groups, making it a valuable intermediate in organic synthesis. Researchers have utilized this compound to develop novel derivatives with enhanced biological activities and improved pharmacokinetic profiles.

The safety profile of 1-(6-Pyrrolidin-1-yl-pyridin-3-yl)-ethanol has been evaluated in several preclinical studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further safety evaluations are necessary before it can be advanced to clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(6-Pyrrolidin-1-yl-pyridin-3-yl)-ethanol in human subjects. These trials aim to provide critical data on the compound's pharmacokinetics, pharmacodynamics, and potential side effects. Preliminary results from phase I trials have been promising, with no major safety concerns reported thus far.

The future prospects for 1-(6-Pyrrolidin-1-yl-pyridin-3-yl)-ethanol are promising. Ongoing research continues to uncover new applications and mechanisms of action for this compound. As our understanding of its biological activities deepens, it is likely that more targeted therapies will be developed based on this versatile molecule.

In conclusion, 1-(6-Pyrrolidin-1-yl-pyridin-3-yi)-ethanol (CAS No. 1355178-82-3) represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities. Further research and clinical trials will be essential in realizing its full potential as a novel pharmaceutical agent.